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Executive Summary

O-(2-methylbenzyl)hydroxylamine hydrochloride, registered under CAS Number 52271-41-
7, is a substituted hydroxylamine derivative that serves as a crucial and versatile intermediate
in modern organic synthesis and medicinal chemistry. Its structure combines the reactive
hydroxylamine moiety with a sterically and electronically influential 2-methylbenzyl group. This
guide provides a comprehensive technical overview of its chemical properties, synthesis, core
reactivity, and significant applications. By elucidating the causality behind its reaction
mechanisms and providing field-proven protocols, this document aims to equip researchers
and drug development professionals with the knowledge to effectively leverage this compound
in their work. The information presented is grounded in authoritative sources to ensure
scientific integrity and practical utility.

A note on CAS Numbers: While the focus of this guide is CAS 52271-41-7, it is important to
note that related identifiers exist for the free base (CAS 75959-26-1) and for the hydrochloride
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salt in various supplier catalogs (e.g., 115777-56-5)[1]. Users should verify the specific CAS
number associated with their source material.

Physicochemical and Structural Properties

O-(2-methylbenzyl)hydroxylamine hydrochloride is typically a solid at room temperature,
valued for its relative stability compared to the free base, which simplifies handling and storage.
The hydrochloride salt form enhances its solubility in polar solvents, a critical attribute for many
reaction setups.

Property Value Source

52271-41-7 (user specified);
CAS Number ) [1]
115777-56-5 (supplier data)

Molecular Formula CsH12CINO [1]

Molecular Weight 173.64 g/mol [1]

Typically an off-white to white
Appearance _ (2]
solid/powder

) Commercially available at
Purity [11[3]
=298%

Sealed in a dry environment at

Storage 1
g 0.8°C [1]

Free Base CAS 75959-26-1

Free Base Formula CsH11NO

Specific spectroscopic data such as detailed NMR or Mass Spectrometry analyses are not
widely available in public databases and should be determined empirically by the end-user to
validate compound identity and purity[4].

Synthesis and Core Reactivity
General Synthesis Pathway
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The synthesis of O-alkyl or O-benzyl hydroxylamines typically proceeds via the O-alkylation of
a protected hydroxylamine derivative, followed by deprotection. A common and effective
strategy involves the use of N-hydroxyurethane as the hydroxylamine surrogate. This method
offers high chemo- and regio-selectivity, ensuring the alkylation occurs on the oxygen atom.

The generalized workflow is as follows:

o N-Hydroxyurethane Alkylation: N-hydroxyurethane is deprotonated with a suitable base (e.g.,
Sodium Hydride) and subsequently alkylated with 2-methylbenzyl chloride.

o Deprotection: The resulting intermediate is then deprotected, typically via basic hydrolysis, to
yield the free O-(2-methylbenzyl)hydroxylamine.

o Salt Formation: The free base is dissolved in an appropriate solvent and treated with
hydrochloric acid (e.g., ethanolic HCI) to precipitate the stable hydrochloride salt, which can
be easily isolated[5].
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Caption: General synthesis workflow for O-benzylhydroxylamines.
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Mechanism of Action: Oxime Formation

The primary utility of O-(2-methylbenzyl)hydroxylamine stems from its nucleophilic nitrogen
atom, which readily reacts with carbonyl compounds (aldehydes and ketones) to form stable
oxime ethers. This reaction is a cornerstone of its application in both synthesis and analytics[6]

[7].
The mechanism is a classic nucleophilic addition-elimination:

o Nucleophilic Attack: The lone pair of electrons on the hydroxylamine's nitrogen atom attacks
the electrophilic carbonyl carbon. This step is often catalyzed by mild acid, which protonates
the carbonyl oxygen, increasing its electrophilicity.

o Tetrahedral Intermediate: A proton transfer occurs, typically from the nitrogen to the oxygen,
forming a neutral carbinolamine intermediate.

« Elimination: The oxygen of the hydroxyl group is protonated, turning it into a good leaving
group (water). The lone pair on the nitrogen then forms a double bond with the carbon,
expelling a water molecule to yield the final oxime product.

The presence of the 2-methylbenzyl group can introduce steric hindrance, potentially
influencing the reaction rate compared to unsubstituted O-benzylhydroxylamine[6]. However,
this can also be exploited to achieve selectivity in complex molecules.

Caption: Conceptual workflow for oxime ether formation.

Applications in Research and Development

The robust reactivity profile of O-(2-methylbenzyl)hydroxylamine hydrochloride makes it a
valuable tool across multiple scientific disciplines.

o Pharmaceutical and Agrochemical Synthesis: It serves as a key building block for
constructing complex nitrogen-containing molecules. The resulting oxime ethers can be final
products or intermediates that undergo further transformations. The 2-methylbenzyl group
can be used to tune properties like lipophilicity and metabolic stability, making it a valuable
moiety in the design of novel drug candidates and pesticides[2][8]. Analogous hydroxylamine
derivatives have been investigated for developing antibacterial agents[9].
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e Biochemical Research: Hydroxylamines are used to modify biomolecules and study enzyme
mechanisms|[2][8]. For instance, they can be used to cleave certain types of chemical
crosslinkers, which is useful in proteomics for studying protein-protein interactions[7].
Modified peptidoglycan fragments incorporating hydroxylamine linkers have been used to
create probes for studying the innate immune system[10].

» Analytical Chemistry: The reaction with carbonyls is highly reliable, making this reagent
suitable for the derivatization of aldehydes and ketones. This process can be used to
enhance the detection of these analytes in complex mixtures by techniques such as HPLC or
mass spectrometry, or to quantify them via spectrophotometric methods[8][11].

Experimental Methodologies and Protocols
Protocol: In Situ Generation and Oxime Formation with
Cyclohexanone

This protocol describes a standard procedure for forming an oxime ether. The hydrochloride
salt is first neutralized in situ with a weak base to generate the reactive free hydroxylamine,
which then reacts with the carbonyl compound.

Causality: Using a weak base like sodium acetate is critical. It is strong enough to deprotonate
the hydroxylammonium salt (pKa ~6) but not so strong that it would promote undesirable side
reactions. The reaction is typically performed in a protic solvent like ethanol to facilitate the
dissolution of all reactants[6].

Step-by-Step Methodology:

» Dissolution: Dissolve 1.0 equivalent of O-(2-methylbenzyl)hydroxylamine hydrochloride
in ethanol in a round-bottom flask equipped with a magnetic stirrer.

o Neutralization: Add 1.1 equivalents of a mild base, such as sodium acetate, to the solution.

 In Situ Generation: Stir the mixture for 15-20 minutes at room temperature. This generates
the free O-(2-methylbenzyl)hydroxylamine in the reaction medium.

e Carbonyl Addition: Add 1.0 equivalent of the carbonyl compound (e.g., cyclohexanone) to the
mixture.
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» Reaction Monitoring: Allow the reaction to proceed at room temperature or with gentle
heating. Monitor the reaction's progress using an appropriate technique, such as Thin-Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

o Work-up and Isolation: Once the reaction is complete, the product can be isolated using
standard organic chemistry techniques, such as extraction and solvent evaporation, followed
by purification via column chromatography or recrystallization if necessary.

Protocol: General Purity Assessment by RP-HPLC

This protocol provides a general framework for developing a quality control method to assess
the purity of the compound, adapted from methodologies used for related substances[12].

Causality: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the
method of choice for analyzing moderately polar organic compounds. A C18 column provides a
nonpolar stationary phase that retains the analyte based on its hydrophobicity. An acidic
agueous mobile phase ensures the amine is protonated, leading to sharp, well-defined peaks.
UV detection is suitable as the benzyl group contains a chromophore.

Step-by-Step Methodology:

e System Setup:

[e]

Column: Zorbax SB C18 (or equivalent), 150 x 4.6 mm, 3.5 pm.

o Mobile Phase: Isocratic mixture of 0.1% Orthophosphoric acid in water and Acetonitrile
(e.g., 60:40 vlv, to be optimized).

o Flow Rate: 1.0 mL/min.

o Column Temperature: 30°C.

o Detection Wavelength: 220 nm (or other suitable wavelength based on UV scan).

o Injection Volume: 10 pL.

» Standard Preparation: Accurately weigh approximately 10 mg of O-(2-
methylbenzyl)hydroxylamine hydrochloride and dissolve it in a 100 mL volumetric flask
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using the mobile phase to create a standard solution of ~100 pg/mL.

o Sample Preparation: Prepare the sample to be tested at the same concentration as the
standard solution using the mobile phase.

e Analysis: Equilibrate the HPLC system until a stable baseline is achieved. Inject a blank
(mobile phase), followed by the standard solution and then the test sample.

o Data Interpretation: Determine the purity of the sample by comparing the peak area of the
main component in the sample chromatogram to the total area of all peaks (Area Percent
method).

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for CAS 52271-41-7 is not widely published, the
hazard profile can be inferred from data on the free base and the general class of
hydroxylamine hydrochlorides[13][14]. This compound should be handled only by trained
personnel familiar with its potential hazards.
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Hazard Category

Description and
Precautionary Statements

Source(s)

Acute Toxicity

H302+H312: Harmful if
swallowed or in contact with
skin. Do not eat, drink, or
smoke when using this
product. Wash hands
thoroughly after handling.

Wear protective gloves.

[13][14]

Skin/Eye Irritation

H315: Causes skin irritation.
H319: Causes serious eye
irritation. Wear protective
gloves and eye/face
protection. IF ON SKIN: Wash
with plenty of water. IF IN
EYES: Rinse cautiously with

water for several minutes.

[13]

Sensitization

H317: May cause an allergic
skin reaction. Avoid breathing
dust. Contaminated work
clothing should not be allowed

out of the workplace.

[13][15]

Long-Term Effects

H351: Suspected of causing
cancer. H373: May cause
damage to organs through
prolonged or repeated

exposure. Obtain special

instructions before use. Do not

handle until all safety
precautions have been read

and understood.

[13][14][15]

First Aid Measures:
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
medical attention[16].

» Skin Contact: Wash skin with soap and plenty of water. Remove contaminated clothing. Seek
medical attention if irritation persists[17].

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and give 1-2 glasses of water to
drink. Call a physician immediately[16].

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek medical
attention[17].

Storage and Handling:
» Store in a tightly sealed container in a cool, dry, and well-ventilated area[1].
o Keep away from incompatible materials such as strong oxidizing agents[18].

» Use personal protective equipment (PPE), including safety goggles, a lab coat, and
chemical-resistant gloves.

Conclusion

O-(2-methylbenzyl)hydroxylamine hydrochloride is a high-value chemical reagent with
significant utility in pharmaceutical discovery, synthetic chemistry, and analytical sciences. Its
defining feature—the capacity for robust oxime ether formation—provides a reliable method for
constructing C=N bonds, a common motif in biologically active molecules. The stability afforded
by its hydrochloride salt form, combined with its predictable reactivity, makes it an
indispensable tool for researchers. By understanding its synthesis, mechanistic behavior, and
proper handling procedures as outlined in this guide, scientists can confidently and safely
integrate this compound into their workflows to advance their research and development
objectives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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